Cas no 2098088-03-8 (1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole)

1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole is a bicyclic pyrrolidine derivative with a rigid, nitrogen-rich heterocyclic structure. Its fused pyrrolo[3,4-c]pyrrole core provides a sterically constrained scaffold, making it valuable in medicinal chemistry and ligand design. The isopropyl and methyl substituents enhance lipophilicity and modulate steric interactions, influencing binding affinity in receptor-targeted applications. This compound is particularly useful as a building block for pharmacologically active molecules, where its saturated ring system contributes to metabolic stability and conformational control. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. The compound's well-defined stereochemistry also supports its use in chiral synthesis.
1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole structure
2098088-03-8 structure
Product Name:1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
CAS No:2098088-03-8
MF:C10H20N2
MW:168.279202461243
CID:5728472
PubChem ID:121205239
Update Time:2025-06-30

1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

    • starbld0041007
    • 1-isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
    • AKOS026713954
    • F1967-2930
    • 2098088-03-8
    • Pyrrolo[3,4-c]pyrrole, octahydro-5-methyl-1-(1-methylethyl)-
    • 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
    • Inchi: 1S/C10H20N2/c1-7(2)10-9-6-12(3)5-8(9)4-11-10/h7-11H,4-6H2,1-3H3
    • InChI Key: MCFKMHOJBKQAFF-UHFFFAOYSA-N
    • SMILES: N1CC2CN(C)CC2C1C(C)C

Computed Properties

  • Exact Mass: 168.162648646g/mol
  • Monoisotopic Mass: 168.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.923±0.06 g/cm3(Predicted)
  • Boiling Point: 214.3±8.0 °C(Predicted)
  • pka: 10.83±0.40(Predicted)

1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole Pricemore >>

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Additional information on 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole: A Novel Compound with Promising Applications in Medicinal Chemistry

1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2098088-03-8) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole molecule is characterized by its complex cyclic structure, which includes a pyrrole ring fused with a cyclohexene ring. The presence of the isopropyl and methyl groups at specific positions on the ring system imparts unique chemical and biological properties to this compound. Recent studies have shown that these structural features contribute to the compound's high stability and bioavailability, making it an attractive candidate for further research and development.

In terms of its synthesis, 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole can be prepared through a multi-step process involving the condensation of appropriate starting materials followed by cyclization and functional group modifications. The synthetic route has been optimized to achieve high yields and purity, which is crucial for both laboratory-scale studies and potential industrial applications.

The biological activity of 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has been extensively studied in various in vitro and in vivo models. One of the most promising findings is its potent anti-inflammatory effects. In cell culture studies, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These results suggest that 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has also demonstrated significant anti-cancer activity. In vitro studies using cancer cell lines have shown that this compound can induce apoptosis (programmed cell death) in a dose-dependent manner. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation. These findings have led to ongoing investigations into the potential use of 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole as a novel anti-cancer agent.

In addition to its therapeutic potential, 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has also been explored for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective properties of 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole are attributed to its ability to modulate intracellular signaling pathways involved in oxidative stress response and neuroinflammation.

The pharmacokinetic profile of 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, 1-Isopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2098088-03-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. Ongoing studies are expected to further elucidate the mechanisms underlying its therapeutic effects and pave the way for its potential use in treating various diseases.

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